Synthesis and structure of ruthenium-fullerides†
RSC Advances Pub Date: 2016-07-14 DOI: 10.1039/C6RA12023G
Abstract
We report a simple and original procedure for preparing Ru–C60 polymeric chains, which spontaneously self-assemble as polymeric spherical particles. The size of the particles can be controlled by the choice of the solvent used during the reaction. In addition, these Ru–C60 polymeric spheres can be surface decorated with Ru nanoparticles using the same mild reaction conditions by changing the Ru/C60 ratio. Several techniques (TEM in high resolution, scanning and electron tomography modes, IR, NMR, Raman, WAXS, EXAFS and XPS) together with theoretical calculations allowed us to have an insight into the structure of these Ru–C60 species.
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